Cas no 1538260-03-5 (3-(piperidin-3-yl)-1H-indazole)

• Product Name: 3-(piperidin-3-yl)-1H-indazole
• CAS No: 1538260-03-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5991069
• PubChem ID: 53731423
• Update Time: 2025-05-19

3-(piperidin-3-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-yl)-1H-indazole
• 1538260-03-5
• EN300-1806309
• SCHEMBL7714021

• Inchi： 1S/C12H15N3/c1-2-6-11-10(5-1)12(15-14-11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15)
• InChI Key： CODSMCOUHVHHQD-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=C3C=CC=CC3=NN2)C1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-(piperidin-3-yl)-1H-indazole

Professional Introduction to 3-(piperidin-3-yl)-1H-indazole (CAS No. 1538260-03-5)

3-(piperidin-3-yl)-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1538260-03-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered considerable attention due to its structural features and potential biological activities. The compound consists of an indazole core fused with a piperidine ring, which creates a unique chemical framework that may contribute to its pharmacological properties.

The indazole moiety, characterized by a benzene ring fused with a pyrazole ring, is well-known for its presence in various bioactive molecules. It has been extensively studied for its role in modulating biological pathways, particularly in the context of anticancer, antimicrobial, and anti-inflammatory applications. The introduction of the piperidine group at the 3-position of the indazole ring further enhances the compound's potential by introducing basicity and steric hindrance, which can influence its binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(piperidin-3-yl)-1H-indazole. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, studies have suggested that it could interact with kinases and other signaling proteins, potentially leading to therapeutic benefits in conditions such as cancer and neurological disorders. The structural versatility of this molecule allows for further modifications, enabling the development of derivatives with enhanced efficacy and reduced side effects.

The synthesis of 3-(piperidin-3-yl)-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the indazole-piperidine framework efficiently.

One of the most compelling aspects of 3-(piperidin-3-yl)-1H-indazole is its potential as a lead compound for drug discovery. Pharmaceutical companies and academic research institutions are increasingly leveraging computational chemistry and high-throughput screening to identify promising candidates for further development. The compound's unique structure makes it an attractive scaffold for designing molecules that can interact selectively with biological targets, thereby minimizing off-target effects.

The biological activity of 3-(piperidin-3-yl)-1H-indazole has been investigated in various preclinical models. Preliminary findings suggest that it may possess properties relevant to therapeutic intervention in several diseases. For example, its ability to modulate enzyme activity could make it valuable in treating metabolic disorders or inflammatory conditions. Additionally, its interaction with cellular receptors might open up new avenues for managing neurological diseases where receptor dysregulation plays a critical role.

The development of novel pharmaceuticals often relies on understanding the molecular interactions between drugs and their targets. In the case of 3-(piperidin-3-yl)-1H-indazole, detailed structural analysis using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has provided insights into how it binds to biological molecules. This information is crucial for optimizing drug design and improving therapeutic outcomes.

The future prospects for 3-(piperidin-3-yl)-1H-indazole are promising, with ongoing research aimed at elucidating its full pharmacological profile. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one may play a pivotal role in developing next-generation therapeutics.

In conclusion, 3-(piperidin-3-yl)-1H-indazole (CAS No. 1538260-03-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. With continued investigation into its pharmacological properties, this compound holds promise for contributing to innovative treatments across multiple therapeutic areas.